
Essential Procedures for the Safe Disposal of
BMS-986365

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-986365

Cat. No.: B15623205 Get Quote

The proper disposal of BMS-986365, a potent and selective androgen receptor (AR) degrader,

is crucial for maintaining laboratory safety and environmental protection.[1][2] As a high-

potency research compound, all materials contaminated with BMS-986365 must be treated as

hazardous waste.[3][4] Adherence to institutional, local, state, and federal regulations is

mandatory for the disposal of this and other pharmaceutical wastes.[5][6][7]

Immediate Safety and Handling for Disposal
Before beginning any disposal procedures, it is imperative to conduct a thorough risk

assessment.[8] Personnel handling BMS-986365 waste must be trained on the potential

hazards and the proper disposal protocols.[9] The use of appropriate Personal Protective

Equipment (PPE) is mandatory to prevent accidental exposure.

Personal Protective Equipment (PPE) Recommendations:
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Activity Recommended PPE Rationale

Waste Segregation &

Packaging

- Disposable, solid-front lab

coat with tight-fitting cuffs-

Double-gloving (e.g., nitrile or

neoprene)- Safety glasses with

side shields or chemical splash

goggles

Minimizes skin contact and eye

exposure to the potent

compound.

Handling Contaminated

Sharps

- Puncture-resistant gloves-

Lab coat- Safety glasses

Prevents cuts and punctures

from contaminated sharps.

Spill Cleanup

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Chemical-resistant disposable

gown- Double-gloving- Boot

covers

Provides maximum protection

from inhalation of aerosolized

powder and direct contact with

the spilled material.

Step-by-Step Disposal Protocol
1. Waste Segregation:

Proper segregation of waste at the source is the first and most critical step.[10][11] Different

types of waste contaminated with BMS-986365 should never be mixed.

Unused/Expired Compound: Keep in its original, clearly labeled container if possible.[12]

Contaminated Labware: Includes items such as vials, pipette tips, and flasks. These should

be collected in a designated, puncture-resistant, and sealed container.[3]

Contaminated PPE: Gloves, lab coats, and other disposable items that have come into

contact with BMS-986365 should be placed in a sealed bag or container.[3]

Contaminated Sharps: Needles, scalpels, and broken glass must be placed in a designated,

puncture-resistant sharps container.[13]

2. Container Selection and Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b15623205?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/product/b15623205?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containers must be compatible with the chemical waste they hold and be leak-proof.

[11][14]

Use containers that will not react with BMS-986365 or any solvents used.

Each container must be clearly labeled with "Hazardous Waste," the name "BMS-986365,"

and any other identifiers required by your institution.[14]

The date of waste accumulation should also be clearly marked on the label.[10]

3. Storage of Waste:

Store all waste containers in a designated, secure, and well-ventilated area away from general

laboratory traffic.[3][14] Secondary containment, such as a spill tray, should be used to prevent

the spread of any potential leaks.[11]

4. Final Disposal:

The ultimate disposal of BMS-986365 waste must be handled by a certified hazardous waste

vendor.[3] Do not dispose of this compound or any contaminated materials down the drain or in

the regular trash.[3]

Arrange for a scheduled pickup with your institution's environmental health and safety (EHS)

office or a contracted waste disposal company.[10]

Ensure all necessary documentation for the waste manifest is completed accurately.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of BMS-986365.
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Caption: Logical flow for safe handling and disposal of BMS-986365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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